Cas no 919107-00-9 (2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-)

• Product Name: 2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-
• CAS No: 919107-00-9
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 766206
• PubChem ID: 71425633
• Update Time: 2025-04-19

2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-
• 2-butyl-N-(furan-2-ylmethyl)-3-methoxyindazole-6-carboxamide
• DTXSID90844415
• 2-Butyl-N-[(furan-2-yl)methyl]-3-methoxy-2H-indazole-6-carboxamide
• 2-Butyl-N-(furan-2-ylmethyl)-3-methoxy-2H-indazole-6-carboxamide
• 919107-00-9

• Inchi： 1S/C18H21N3O3/c1-3-4-9-21-18(23-2)15-8-7-13(11-16(15)20-21)17(22)19-12-14-6-5-10-24-14/h5-8,10-11H,3-4,9,12H2,1-2H3,(H,19,22)
• InChI Key： ZBPKDUALCJETHX-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CC(C(NCC3=CC=CO3)=O)=CC2=NN1CCCC

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.3Ų